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Compound of Interest

Compound Name: Opipramol

Cat. No.: B022078 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Opipramol, a sigma-1 and sigma-2 receptor

ligand. Adherence to these procedures is critical to minimize exposure risks and ensure a safe

laboratory environment.

Opipramol is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1][2] It is supplied as a white crystalline powder that does not mix well with water.[3][4]

Personal Protective Equipment (PPE)
When handling Opipramol, the following personal protective equipment is mandatory to

prevent personal exposure.
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PPE Category Item Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[1]

Skin Protection
Fire/flame resistant and

impervious clothing

Chemical impermeable gloves

(e.g., nitrile, PVC)

Inspected prior to use; follow

EU Directive 89/686/EEC and

EN 374[1][3][5]

Protective shoe covers [3][5]

Head covering [3][5]

Respiratory Protection
Full-face respirator or dust

respirator

Use if exposure limits are

exceeded or symptoms

occur[1][3]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial. The following step-by-step guidance

outlines the operational workflow from preparation to final disposal.

Handling and Storage:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Store in a tightly closed container, such as glass, polyethylene, or polypropylene.[3]

Avoid reaction with oxidizing agents.[3]

Accidental Release Measures:

Minor Spills:
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Contain the spillage to prevent environmental contamination.[3]

Clean up spills immediately.[3]

Wear full protective clothing, including a dust respirator.[3]

Use dry clean-up procedures; avoid generating dust.[3]

Vacuum or sweep the material. A vacuum cleaner must be fitted with a HEPA filter.[3]

Dampen with water to prevent dusting before sweeping.[3]

Place in a suitable, closed container for disposal.[1][3]

Major Spills:

Alert emergency responders and advise personnel in the area of the hazard.[3]

Evacuate personnel to a safe area.[1]

First-Aid Measures:

If Inhaled: Move the person into fresh air.[1]

In Case of Skin Contact: Immediately take off contaminated clothing.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Disposal:

Disposal must be in accordance with local, state, and federal regulations.[3]

Do not dispose of with household garbage or allow the product to reach the sewage system.

[2]
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For disposal in the trash, mix the substance with an unappealing material such as dirt, cat

litter, or used coffee grounds.[6][7][8] Place the mixture in a sealed plastic bag before

throwing it away.[6][8]

Alternatively, use a drug take-back program if available.[6][8]

Puncture containers to prevent reuse.[3]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of

Opipramol.

Opipramol Handling and Disposal Workflow

Preparation
- Don appropriate PPE

- Work in a well-ventilated area

Handling
- Avoid dust formation

- Avoid contact with skin and eyes

Storage
- Tightly sealed container
- Avoid oxidizing agents

Accidental Release
- Evacuate and alert others

- Contain and clean up with appropriate PPE

Disposal
- Follow local regulations

- Mix with inert material for trash disposal or use take-back program

End of Process
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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